(Z)-5-(4-methoxybenzylidene)-2-(pyridin-4-yl)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• IUPAC Name: (5Z)-5-[(4-methoxyphenyl)methylidene]-2-pyridin-4-yl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C17H12N4O2S/c1-23-13-4-2-11(3-5-13)10-14-16(22)21-17(24-14)19-15(20-21)12-6-8-18-9-7-12/h2-10H,1H3/b14-10-
• InChI Key: QMNFNLZCXXUEPN-UVTDQMKNSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C2C(=O)N3C(=NC(=N3)C4=CC=NC=C4)S2
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C\2/C(=O)N3C(=NC(=N3)C4=CC=NC=C4)S2
• Molecular Formula: C17H12N4O2S
• Molecular Weight: 336.4 g/mol

Description

(Z)-5-(4-methoxybenzylidene)-2-(pyridin-4-yl)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a useful research compound. Its molecular formula is C17H12N4O2S and its molecular weight is 336.37. The purity is usually 95%.
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Scientific Research Applications

Biological Significance and Sensing Applications

The compound (Z)-5-(4-methoxybenzylidene)-2-(pyridin-4-yl)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one, being a complex heterocyclic molecule, has implications in various scientific research applications. Although direct studies on this exact compound are scarce, insights can be drawn from research on structurally related heterocyclic compounds, particularly those involving pyrimidine, triazole, and thiazole rings. These insights shed light on potential areas of application for the compound , focusing on its role in organic synthesis, sensing applications, and biological activities.

Organic Synthesis and Catalysis

Heterocyclic compounds containing nitrogen atoms, such as triazoles and thiazoles, have been identified as significant in organic chemistry due to their versatile applications in the synthesis of optical sensors and as intermediates in the development of pharmaceuticals. Pyrimidine derivatives, for example, are known for their utility as exquisite sensing materials and have a range of biological and medicinal applications. Their ability to form coordination and hydrogen bonds makes them suitable for use as sensing probes in the development of optical sensors (Jindal & Kaur, 2021).

Sensing Applications

The structural features of heterocyclic compounds, including those similar to the compound of interest, enable their application in various fields, from biological to non-biological. These compounds serve as ligands in coordination chemistry and as chemosensors for detecting metal ions. Reviews on organic compounds, including Schiff bases and pyridine derivatives, highlight their use in the fluorimetric and colorimetric detection of ions such as Zn(II) in environmental, agricultural, and biological samples (Alharbi, 2022). The presence of heteroatoms like sulfur, nitrogen, and oxygen in these compounds provides coordination sites that are crucial for their function as chemosensors.

Biological Activities

Heterocyclic compounds, particularly those with 1,2,4-triazole derivatives, have been extensively studied for their wide range of biological activities. These activities include antimicrobial, antifungal, antioxidant, anti-inflammatory, and antiviral properties. The search for biologically active derivatives among 1,2,4-triazoles has been a promising direction of scientific research, suggesting potential biological and medicinal applications for the compound (Ohloblina, 2022).